N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylpiperidin-4-amine

• IUPAC Name: N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylpiperidin-4-amine
• InChI: InChI=1S/C15H21BrN2O/c1-18(14-2-5-17-6-3-14)10-12-9-13(16)8-11-4-7-19-15(11)12/h8-9,14,17H,2-7,10H2,1H3
• InChI Key: AJONFHQPBUUXHR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC2=C1OCC2)Br)C3CCNCC3
• Molecular Formula: C15H21BrN2O
• Molecular Weight: 325.24 g/mol

Description

N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylpiperidin-4-amine, also known as BDFA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BDFA is a selective serotonin reuptake inhibitor (SSRI) and has been studied for its effects on the central nervous system.

Mechanism of Action

N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylpiperidin-4-amine acts as a selective serotonin reuptake inhibitor, meaning that it blocks the reuptake of serotonin in the brain. This leads to an increase in serotonin levels, which can have an effect on mood, appetite, and sleep. This compound has also been shown to have an effect on other neurotransmitters, such as dopamine and norepinephrine.
Biochemical and Physiological Effects
This compound has been shown to have an effect on the central nervous system, specifically on the regulation of mood, appetite, and sleep. It has also been studied for its potential use in the treatment of neurological disorders such as depression and anxiety. This compound has been shown to increase serotonin levels in the brain, which can have an effect on these physiological processes.

Advantages and Limitations for Lab Experiments

N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylpiperidin-4-amine has several advantages for use in lab experiments, including its selectivity for the serotonin transporter and its potential use in drug discovery and development. However, there are also limitations to its use, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several potential future directions for research on N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylpiperidin-4-amine, including its use in the treatment of neurological disorders such as depression and anxiety. Further studies are needed to determine its safety and efficacy, as well as its potential use in drug discovery and development. Additionally, research on the biochemical and physiological effects of this compound may lead to a better understanding of the central nervous system and its regulation of mood, appetite, and sleep.

Synthesis Methods

N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylpiperidin-4-amine can be synthesized using a multi-step process involving the reaction of various chemicals. The synthesis method involves the use of palladium-catalyzed coupling reactions and the formation of an amine intermediate. The final product is obtained through a series of purification steps.

Scientific Research Applications

N-[(5-bromo-2,3-dihydro-1-benzofuran-7-yl)methyl]-N-methylpiperidin-4-amine has been studied for its potential use in research related to depression, anxiety, and other neurological disorders. It has been shown to have an effect on the serotonin transporter, which is involved in the regulation of mood, appetite, and sleep. This compound has also been studied for its potential use in drug discovery and development.